Cas no 502465-81-8 (Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester)

Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester structure
502465-81-8 structure
Product Name:Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester
CAS No:502465-81-8
MF:C14H10BrClO2
MW:325.585002422333
CID:365500
PubChem ID:71366718
Update Time:2025-04-19

Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester
    • benzyl 5-bromo-2-chlorobenzoate
    • 502465-81-8
    • DTXSID00790070
    • Inchi: 1S/C14H10BrClO2/c15-11-6-7-13(16)12(8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
    • InChI Key: YGLHFYCZWMIBKW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)C(=O)OCC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 323.9553
  • Monoisotopic Mass: 323.95527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.